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Compound Name: Oxalacetic acid

Cat. No.: B7770685 Get Quote

A detailed guide to the reproducibility and accuracy of commercially available kits for the

quantification of oxaloacetate, a key intermediate in cellular metabolism.

For researchers, scientists, and drug development professionals, the accurate measurement of

metabolites is crucial for understanding cellular processes and the effects of therapeutic

interventions. Oxaloacetate (OAA), a vital intermediate in the citric acid cycle and

gluconeogenesis, is notoriously unstable and present in low concentrations in biological

samples, making its quantification challenging.[1][2] This guide provides a comparative

overview of popular commercially available oxaloacetate assay kits, focusing on their

performance, reproducibility, and the underlying experimental protocols.

Principles of Oxaloacetate Detection
The majority of commercially available oxaloacetate assay kits utilize a coupled enzymatic

reaction that results in a quantifiable colorimetric or fluorometric signal. A common principle

involves the conversion of oxaloacetate to pyruvate. This pyruvate is then used in a

subsequent reaction to produce a colored or fluorescent product. The intensity of the color or

fluorescence is directly proportional to the amount of oxaloacetate in the sample.[3][4][5]

Another detection principle involves the reaction of oxaloacetate with acetyl-CoA, and the

subsequent product reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored

product with a maximum absorption at 412 nm.
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Performance Comparison of Oxaloacetate Assay
Kits
The selection of an appropriate assay kit depends on factors such as the sample type, the

expected concentration of oxaloacetate, and the available detection instrumentation. The

following table summarizes the key performance characteristics of several commercially

available kits based on manufacturer-provided data.
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Kit
Name
(Manufa
cturer)

Catalog
No.

Detectio
n
Method

Detectio
n Range
(Colori
metric)

Detectio
n Range
(Fluoro
metric)

Intra-
Assay
Precisio
n (%CV)

Inter-
Assay
Precisio
n (%CV)

Average
Recover
y Rate

Oxaloace

tate

Assay Kit

(Sigma-

Aldrich)

MAK515

Colorimet

ric/Fluoro

metric

7 - 400

µM
1 - 40 µM

Not

Provided

Not

Provided

Not

Provided

Oxaloace

tate

Assay Kit

(Sigma-

Aldrich)

MAK070

Colorimet

ric/Fluoro

metric

2 - 10

nmole

0.2 - 1

nmole

Not

Provided

Not

Provided

Not

Provided

Oxaloace

tate

Colorimet

ric Assay

Kit

(Elabscie

nce)

E-BC-

K901-M

Colorimet

ric

0.017 - 1

mmol/L

Not

Applicabl

e

< 2.1% < 2.3% 101%

Oxaloace

tate

Assay Kit

(Colorim

etric)

(Arigo

Biolabora

tories)

ARG821

87

Colorimet

ric/Fluoro

metric

Up to

400 µM

Up to 40

µM

Not

Provided

Not

Provided

Not

Provided

Oxaloace

tate

Assay Kit

(Colorim

etric/Fluo

rometric)

BA0139 Colorimet

ric/Fluoro

metric

7 - 400

µM

1 - 40 µM Not

Provided

Not

Provided

Not

Provided
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(Assay

Genie)

Oxaloace

tate

Colorimet

ric Assay

Kit

(Assay

Genie)

MAES02

73

Colorimet

ric

0.017 - 1

mmol/L

Not

Applicabl

e

< 2.1% < 2.3%
Not

Provided

Oxaloace

tate

Assay Kit

(Abcam)

ab83428

Colorimet

ric/Fluoro

metric

2 - 200

µM

2 - 200

µM

Not

Provided

Not

Provided

Not

Provided

EnzyChr

om™

Oxaloace

tate

Assay Kit

(BioAssa

y

Systems)

Colorimet

ric/Fluoro

metric

7 - 400

µM
1 - 40 µM

Not

Provided

Not

Provided

Not

Provided

Oxaloace

tate

Assay Kit

(Colorim

etric)

(Novus

Biological

s)

NBP3-

25903

Colorimet

ric

0.017 - 1

mmol/L

Not

Applicabl

e

< 2.1% < 2.3% 101%

Experimental Methodologies
The general workflow for most oxaloacetate assay kits is straightforward and can be completed

in under an hour. Below are representative protocols for sample preparation and assay

procedures.
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Sample Preparation
Proper sample preparation is critical for accurate results. Due to the instability of oxaloacetate,

samples should be processed promptly and kept on ice.

Tissues and Cells: Homogenize tissue or cells in a suitable buffer (e.g., PBS) on ice.

Centrifuge to remove insoluble material. Deproteination using a 10 kDa spin filter is often

recommended.

Serum and Plasma: Collect blood and separate serum or plasma by centrifugation.

Deproteination is recommended for these sample types as well.

Culture Media: Centrifuge to remove cells and debris. It is important to note that some

culture media contain high levels of pyruvate, which can interfere with the assay.

General Assay Protocol (Colorimetric)
Standard Preparation: Prepare a series of oxaloacetate standards by diluting the provided

stock solution. A blank with no oxaloacetate should also be prepared.

Reaction Mix Preparation: Prepare a master mix containing the assay buffer, enzyme mix,

and probe or dye reagent according to the kit's instructions.

Reaction Incubation: Add the reaction mix to each well containing the standards and

samples. Incubate at room temperature for a specified time (typically 15-30 minutes),

protected from light.

Measurement: Read the absorbance at the specified wavelength (commonly 570 nm or 412

nm) using a microplate reader.

Calculation: Determine the oxaloacetate concentration in the samples by comparing their

absorbance to the standard curve.

Visualizing the Workflow and Assay Principle
To better understand the experimental process and the underlying biochemistry, the following

diagrams illustrate a typical workflow and a common enzymatic reaction principle.
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Experimental Workflow

Sample Preparation
(Homogenization, Deproteination)

Add Reaction Mix to Samples & Standards

Standard Curve Preparation Prepare Reaction Mix

Incubate at Room Temperature

Read Absorbance/Fluorescence

Calculate Oxaloacetate Concentration

Click to download full resolution via product page

A typical experimental workflow for an oxaloacetate assay.
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Enzymatic Reaction Principle

Legend

Oxaloacetate

Pyruvate

 Enzyme 1 

Colored/Fluorescent Product

 Enzyme 2 

Colorless Probe

Enzyme 1: Oxaloacetate Decarboxylase Enzyme 2: Pyruvate Oxidase --> : Enzymatic Reaction ---> : Coupled Reaction

Click to download full resolution via product page

A simplified diagram of a common enzymatic reaction principle.

Conclusion
The choice of an oxaloacetate assay kit should be guided by the specific requirements of the

research. For studies requiring high precision, kits from Elabscience and Novus Biologicals

provide detailed data on intra- and inter-assay variability. For researchers working with a variety

of sample types, kits from Sigma-Aldrich, Arigo Biolaboratories, and Assay Genie offer broad

applicability. It is always recommended to validate the chosen kit within the specific

experimental context to ensure optimal performance and reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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